Cas no 1428355-93-4 (2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine)

• Product Name: 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine
• CAS No: 1428355-93-4
• MF: C₁₈H₁₇ClN₂O₄
• MW: 360.791583776474
• CID: 5406414
• Update Time: 2025-05-21

2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-yl[4-[(3-chloro-2-pyridinyl)oxy]-1-piperidinyl]methanone
• 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine

• Inchi： 1S/C18H17ClN2O4/c19-14-2-1-7-20-17(14)25-13-5-8-21(9-6-13)18(22)12-3-4-15-16(10-12)24-11-23-15/h1-4,7,10,13H,5-6,8-9,11H2
• InChI Key： LKILIAPZZYFURU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(OC2=NC=CC=C2Cl)CC1)=O

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.2±50.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine

Comprehensive Overview of 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine (CAS No. 1428355-93-4)

2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine (CAS No. 1428355-93-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a piperidine ring, a benzodioxole moiety, and a chloropyridine group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1428355-93-4 serves as a critical identifier for researchers and regulatory bodies.

The compound's benzodioxole-5-carbonyl segment is particularly noteworthy due to its prevalence in bioactive molecules. This structural motif is often associated with enhanced binding affinity to biological targets, which explains the growing interest in 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine for potential therapeutic applications. Recent studies have explored its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the piperidin-4-yloxy linker in this compound offers remarkable flexibility for further derivatization. Researchers are actively investigating its utility in structure-activity relationship (SAR) studies, particularly in optimizing drug candidates for improved pharmacokinetic properties. The presence of the 3-chloropyridine moiety further enhances its potential as a building block for heterocyclic chemistry, a field experiencing rapid growth due to demands for novel agrochemicals and electronic materials.

Analytical characterization of CAS 1428355-93-4 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's purity and structural integrity, especially when used in sensitive applications like medicinal chemistry or material science. The compound's stability profile under various conditions has become a frequent topic in research forums, reflecting the practical concerns of industrial users.

In the context of green chemistry initiatives, there's growing discussion about sustainable synthesis routes for 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine. Researchers are exploring catalytic methods and biocatalytic approaches to reduce the environmental impact of its production. This aligns with broader industry trends toward eco-friendly chemical manufacturing, a subject frequently searched in academic and industrial databases.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are examining its utility in organic electronics due to the conjugated system present in its structure. The benzodioxole component, in particular, shows promise for modifying electronic properties in organic semiconductors, making CAS 1428355-93-4 relevant to emerging technologies like flexible displays and organic photovoltaics.

Regulatory aspects of 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine are frequently queried in professional forums. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling this compound. Documentation including safety data sheets (SDS) and certificates of analysis (CoA) are essential for research and industrial applications, topics that consistently rank high in search engine queries related to specialty chemicals.

From a commercial perspective, the global market for fine chemicals like CAS 1428355-93-4 is experiencing steady growth. Suppliers often highlight its high purity grade and custom synthesis capabilities in their product listings, addressing common purchaser concerns. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are additional practical considerations frequently discussed in procurement channels.

Recent patent literature reveals innovative applications of 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-3-chloropyridine in various fields. These include its use as a key intermediate in crop protection agents and as a scaffold for diagnostic probes. Such diverse applications contribute to its growing importance in chemical research and development, making it a compound of continuing interest across multiple scientific disciplines.